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Compound of Interest

Methyl 4-bromo-3-
Compound Name:
hydroxythiophene-2-carboxylate

Cat. No. B1362303

Technical Guide: Physical Properties of Methyl
4-bromo-3-hydroxythiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of Methyl 4-
bromo-3-hydroxythiophene-2-carboxylate, a heterocyclic compound of interest in chemical
synthesis and potential drug discovery. The data presented herein is compiled from publicly
available chemical data sources.

Core Physical Properties

The physical characteristics of a compound are critical for its handling, formulation, and
application in various experimental and developmental stages. Below is a summary of the key
physical properties for Methyl 4-bromo-3-hydroxythiophene-2-carboxylate.
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Physical Property Value
Melting Point 76-82 °C[1]
Solubility in Water 0.95 g/L (at 25 °C)[2]
White to cream or pale orange to pale brown or
Appearance ) .
pink/brown to pink/red powder[1]
Molecular Formula C6H5BroO3S[3][4]
Molecular Weight 237.07 g/mol [3][4]

Experimental Considerations

While specific experimental protocols for the determination of the physical properties of Methyl
4-bromo-3-hydroxythiophene-2-carboxylate are not detailed in the available literature,
standard laboratory procedures are typically employed for such measurements.

Determination of Melting Point

The melting point of a solid organic compound is a crucial indicator of its purity. A common
method for its determination is the capillary melting point technique. The general workflow for
this procedure is outlined below.

Measurement Data Analysis

Place capillary in melting point apparatus Heat the sample slowly Observe and record melting range Report the melting point range

Sample Preparation

Dry the sample Load sample into capillary tube Seal the capillary tube (optional)

Click to download full resolution via product page

General workflow for melting point determination.
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Determination of Aqueous Solubility

The solubility of a compound in aqueous solutions is a critical parameter in drug development,
influencing its absorption and bioavailability. The shake-flask method is a standard technique
for determining solubility. A generalized workflow is depicted below.

Experiment Setup Equilibration Analysis

Click to download full resolution via product page

General workflow for solubility determination.

Signaling Pathways and Biological Activity

Currently, there is no publicly available information detailing the involvement of Methyl 4-
bromo-3-hydroxythiophene-2-carboxylate in specific biological signaling pathways. Further
research is required to elucidate its potential biological targets and mechanisms of action.

Conclusion

This guide provides the fundamental physical properties of Methyl 4-bromo-3-
hydroxythiophene-2-carboxylate based on current data. The provided workflows for
determining melting point and solubility represent standard laboratory practices and can be
adapted for specific experimental needs. The absence of data on biological signaling pathways
highlights an area for future investigation for researchers interested in the potential applications
of this compound in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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